Cas no 501433-01-8 (Benzoic acid, 2,5-difluoro-4-iodo-)

Benzoic acid, 2,5-difluoro-4-iodo- structure
501433-01-8 structure
Product Name:Benzoic acid, 2,5-difluoro-4-iodo-
CAS No:501433-01-8
MF:C7H3F2IO2
MW:283.998801469803
CID:1560754
PubChem ID:11076946
Update Time:2025-04-21

Benzoic acid, 2,5-difluoro-4-iodo- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,5-difluoro-4-iodo-
    • 2,5-Difluoro-4-iodobenzoic acid
    • MFCD28789205
    • 501433-01-8
    • SCHEMBL18713921
    • AKOS026670033
    • Inchi: 1S/C7H3F2IO2/c8-4-2-6(10)5(9)1-3(4)7(11)12/h1-2H,(H,11,12)
    • InChI Key: JFCOIEWOMPAZDV-UHFFFAOYSA-N
    • SMILES: IC1=CC(=C(C(=O)O)C=C1F)F

Computed Properties

  • Exact Mass: 283.91409
  • Monoisotopic Mass: 283.91458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

Benzoic acid, 2,5-difluoro-4-iodo- Pricemore >>

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